N-(5-(p-tolyl)-1,3,4-thiadiazol-2-yl)pentanamide
Overview
Description
“N-(5-(p-tolyl)-1,3,4-thiadiazol-2-yl)pentanamide” is a complex organic compound. It contains a thiadiazole ring, which is a type of heterocyclic compound. Thiadiazoles are known for their wide range of biological activities . The compound also contains an amide group and a tolyl group (a derivative of toluene). These functional groups could potentially influence the compound’s reactivity and biological activity.
Molecular Structure Analysis
The molecular structure of this compound would likely be determined by X-ray diffraction or computational methods . The thiadiazole ring, the amide group, and the tolyl group would all contribute to the overall structure.Chemical Reactions Analysis
The chemical reactivity of this compound would likely be influenced by the thiadiazole ring, the amide group, and the tolyl group . These groups could participate in a variety of chemical reactions.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of the thiadiazole ring, the amide group, and the tolyl group could influence its solubility, stability, and reactivity .Scientific Research Applications
Biological Potential of Indole Derivatives
Indole derivatives, which are structurally similar to “N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]pentanamide”, have been found to possess various biological activities . These include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that “N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]pentanamide” could potentially have similar applications.
D3 Receptor Ligands
Functionalized 5-(4-arylpiperazin-1-yl)-N-arylpentanamides, which are structurally related to “N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]pentanamide”, have been evaluated as D3 receptor ligands . The D3 dopamine receptor is a potential therapeutic target for cocaine use disorder (CUD), suggesting that “N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]pentanamide” could potentially be used in the treatment of CUD .
Synthesis of Sulfonamide Derivatives
“N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]pentanamide” could potentially be used in the synthesis of sulfonamide derivatives . Sulfonamides are a class of compounds that have a wide range of applications, including as antibacterial and antiviral agents .
Future Directions
properties
IUPAC Name |
N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]pentanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3OS/c1-3-4-5-12(18)15-14-17-16-13(19-14)11-8-6-10(2)7-9-11/h6-9H,3-5H2,1-2H3,(H,15,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GXEOUXQJHOTGRI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(=O)NC1=NN=C(S1)C2=CC=C(C=C2)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.37 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]pentanamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1,4,5,6,7,8-Hexahydrocyclohepta[c]pyrazol-3-ylmethyl)amine dihydrochloride](/img/no-structure.png)
![N-(2-(4-chlorophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3,4-diethoxybenzamide](/img/structure/B2389573.png)
![(2S)-2-[[(2S,4R)-4-Hydroxypyrrolidine-2-carbonyl]amino]propanoic acid;2,2,2-trifluoroacetic acid](/img/structure/B2389590.png)